(2S)-1-(2,2-difluoroethyl)-2-methylpiperazine dihydrochloride
Description
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2S)-1-(2,2-difluoroethyl)-2-methylpiperazine dihydrochloride involves the reaction of 2-methylpiperazine with 2,2-difluoroethanol in the presence of a strong acid catalyst to form the intermediate (2S)-1-(2,2-difluoroethyl)-2-methylpiperazine. This intermediate is then reacted with hydrochloric acid to form the final product, (2S)-1-(2,2-difluoroethyl)-2-methylpiperazine dihydrochloride.", "Starting Materials": [ { "Name": "2-methylpiperazine", "Amount": "1 equivalent" }, { "Name": "2,2-difluoroethanol", "Amount": "1.2 equivalents" }, { "Name": "Strong acid catalyst (e.g. sulfuric acid)", "Amount": "Catalytic amount" }, { "Name": "Hydrochloric acid", "Amount": "Excess" } ], "Reaction": [ { "Step": "Add 2-methylpiperazine to a reaction flask", "Conditions": "Room temperature, under nitrogen atmosphere" }, { "Step": "Add 2,2-difluoroethanol and strong acid catalyst to the reaction flask", "Conditions": "Stirring at room temperature for 24 hours" }, { "Step": "Quench the reaction with water", "Conditions": "Stirring for 30 minutes" }, { "Step": "Extract the product with ethyl acetate", "Conditions": "Separatory funnel" }, { "Step": "Dry the organic layer with anhydrous sodium sulfate", "Conditions": "Stirring for 30 minutes" }, { "Step": "Concentrate the organic layer under reduced pressure", "Conditions": "Rotary evaporator" }, { "Step": "Dissolve the crude product in hydrochloric acid", "Conditions": "Stirring at room temperature for 1 hour" }, { "Step": "Filter the product", "Conditions": "Vacuum filtration" }, { "Step": "Wash the product with diethyl ether", "Conditions": "Vacuum filtration" }, { "Step": "Dry the product under vacuum", "Conditions": "Desiccator" } ] } | |
CAS RN |
2514694-78-9 |
Product Name |
(2S)-1-(2,2-difluoroethyl)-2-methylpiperazine dihydrochloride |
Molecular Formula |
C7H16Cl2F2N2 |
Molecular Weight |
237.1 |
Purity |
95 |
Origin of Product |
United States |
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